ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate

• IUPAC Name: ethyl 2-[2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C9H12N2O3S/c1-2-14-9(13)3-6-5-15-8(11-6)4-7(10)12/h5H,2-4H2,1H3,(H2,10,12)
• InChI Key: LSBODPCMPVUXDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)CC(=O)N
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol

Description

Ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate is a chemical compound that has been studied for its potential applications in scientific research. This compound has a unique structure that makes it an interesting target for synthesis and study. In

Scientific Research Applications

Ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate has been studied for its potential applications in scientific research. One of the most promising areas of research is in the development of new drugs and therapies. This compound has been shown to have activity against a variety of diseases including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate is not fully understood. However, it is believed to work by inhibiting key enzymes and pathways that are involved in disease progression. This compound has been shown to have activity against a variety of targets including kinases, proteases, and receptors.
Biochemical and Physiological Effects:
Ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. This compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to improve cognitive function and reduce inflammation in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate in lab experiments is its unique structure. This compound has a thiazole ring and an amino acid side chain, which makes it an interesting target for synthesis and study. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate. One area of research is in the development of new drugs and therapies. This compound has shown activity against a variety of diseases, and further research is needed to explore its full potential. Another area of research is in the development of new synthesis methods for this compound. This could lead to higher yields and purer products, which would be useful for further study. Finally, future research could focus on understanding the mechanism of action of ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate in more detail. This could lead to the development of more targeted and effective drugs and therapies.

Synthesis Methods

The synthesis of ethyl [2-(2-amino-2-oxoethyl)-1,3-thiazol-4-yl]acetate involves the reaction of ethyl bromoacetate with 2-amino-4-thiocyanatobutyric acid in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography. This synthesis method has been optimized for high yield and purity.